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Compound of Interest

Compound Name: 1,3-Dibenzoylpropane

Cat. No.: B1583371 Get Quote

An In-depth Technical Guide on 1,3-Dibenzoylpropane

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This document provides a concise technical overview of 1,3-Dibenzoylpropane,

focusing on its molecular weight and chemical formula.

Molecular Properties of 1,3-Dibenzoylpropane
1,3-Dibenzoylpropane, also known by its IUPAC name 1,5-diphenylpentane-1,5-dione, is a

chemical compound utilized in various research applications.[1][2] The key molecular identifiers

for this compound are summarized in the table below.

Property Value

Molecular Formula C17H16O2[1][2][3]

Molecular Weight 252.31 g/mol [1][2][3]

Canonical SMILES
C1=CC=C(C=C1)C(=O)CCCC(=O)C2=CC=CC=

C2[1]

InChI Key YOLLTWVIOASMFW-UHFFFAOYSA-N[4][5]

CAS Number 6263-83-8[1][2][3]
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The molecular formula, C17H16O2, indicates that each molecule of 1,3-Dibenzoylpropane is

composed of 17 carbon atoms, 16 hydrogen atoms, and 2 oxygen atoms.[1][2][3] The

molecular weight is a critical parameter in experimental protocols, particularly for calculating

molar concentrations and reaction stoichiometry.[6]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the logical flow from the common name of the compound to its

fundamental molecular properties.
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Chemical Identifier Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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